molecular formula C9H7ClN2O B042917 1-(4-Chlorophenyl)-1H-pyrazol-3-ol CAS No. 76205-19-1

1-(4-Chlorophenyl)-1H-pyrazol-3-ol

Cat. No. B042917
CAS RN: 76205-19-1
M. Wt: 194.62 g/mol
InChI Key: DRENHOMDLNJDOG-UHFFFAOYSA-N
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Description

1-(4-Chlorophenyl)-1H-pyrazol-3-ol (CPP) is a chemical compound belonging to the class of pyrazol-3-ols. It is a colorless liquid which is soluble in most organic solvents. CPP has been studied extensively for its potential applications in a variety of scientific research areas.

Scientific Research Applications

Potential ClpP1P2 Inhibitor Against Mycobacterium tuberculosis

Application: A study explored novel pyrrole derivatives, including 4CP, as potential inhibitors against Mycobacterium tuberculosis. While more research is needed, this finding highlights 4CP’s potential in combating tuberculosis by targeting specific bacterial proteins .

Nonlinear Optics

Application: The molecule 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP), structurally related to 4CP, exhibits promise in nonlinear optics. Studies confirm its high static and dynamic polarizability, making it suitable for applications like second and third harmonic generation .

Synthesis and Characterization

Application: Beyond its research applications, 4CP serves as a synthetic intermediate. For instance, 1-(4-chlorophenyl)cyclopropylmethanone, a compound derived from 4CP, has been synthesized and characterized .

Safety and Hazards

“1-(4-Chlorophenyl)-1H-pyrazol-3-ol” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with care, using appropriate safety measures.

properties

IUPAC Name

2-(4-chlorophenyl)-1H-pyrazol-5-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7ClN2O/c10-7-1-3-8(4-2-7)12-6-5-9(13)11-12/h1-6H,(H,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRENHOMDLNJDOG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N2C=CC(=O)N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10463329
Record name 1-(4-Chlorophenyl)-3-hydroxypyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10463329
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Chlorophenyl)-1H-pyrazol-3-ol

CAS RN

76205-19-1
Record name 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=76205-19-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(4-Chlorophenyl)-3-hydroxypyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10463329
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(4-chlorophenyl)pyrazol-3-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.119.206
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the spatial arrangement of the aromatic rings in 1-(4-Chlorophenyl)-1H-pyrazol-3-ol?

A1: The abstract states that the dihedral angle between the aromatic ring planes in 1-(4-Chlorophenyl)-1H-pyrazol-3-ol is 11.0 (2)° []. This indicates that the two rings are not coplanar but are slightly twisted relative to each other.

Q2: How does 1-(4-Chlorophenyl)-1H-pyrazol-3-ol form interactions in its crystal structure?

A2: The crystal structure of 1-(4-Chlorophenyl)-1H-pyrazol-3-ol reveals the formation of inversion dimers linked by pairs of O—H⋯N hydrogen bonds, generating R 2 2(8) loops []. This suggests that the compound can engage in intermolecular hydrogen bonding, which might influence its physical properties like melting point and solubility.

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